2-(3-bromophenyl)-1,1-difluoropropan-2-ol
Overview
Description
2-(3-bromophenyl)-1,1-difluoropropan-2-ol, also known as BDPF, is a compound with a wide range of applications in scientific research, from medicinal chemistry to organic synthesis. It is a versatile compound, with a bromine atom attached to a phenyl group and two fluorine atoms attached to the propan-2-ol moiety. BDPF is a useful reagent for the preparation of heterocyclic compounds and is a precursor for the synthesis of many pharmaceuticals.
Scientific Research Applications
2-(3-bromophenyl)-1,1-difluoropropan-2-ol has a wide range of applications in scientific research. It is used in medicinal chemistry as a building block for the synthesis of various pharmaceuticals, including anticonvulsants, antibiotics, and anti-inflammatory agents. It is also used in organic synthesis as a reagent for the preparation of heterocyclic compounds. In addition, this compound is used in the synthesis of fluorescent probes, which are used to detect and quantify small molecules in biological systems.
Mechanism of Action
2-(3-bromophenyl)-1,1-difluoropropan-2-ol acts as a Lewis acid catalyst in the Friedel-Crafts alkylation reaction, the Vilsmeier reaction, and the Williamson ether synthesis. In the Friedel-Crafts alkylation reaction, this compound facilitates the reaction of an aromatic compound with an alkyl halide by forming a Lewis acid-base complex with the alkyl halide. In the Vilsmeier reaction, this compound forms a Lewis acid-base complex with the aldehyde, which facilitates the reaction with the alkyl halide. In the Williamson ether synthesis, this compound forms a Lewis acid-base complex with the alcohol, which facilitates the reaction with the alkyl halide.
Biochemical and Physiological Effects
This compound has no known biochemical or physiological effects. It is not known to be toxic to humans or animals, and it is not known to have any adverse effects on the environment.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-(3-bromophenyl)-1,1-difluoropropan-2-ol in laboratory experiments is its versatility. It can be used as a reagent in a variety of reactions, including the Friedel-Crafts alkylation reaction, the Vilsmeier reaction, and the Williamson ether synthesis. In addition, it is a relatively stable compound, with a low toxicity and no known adverse effects on the environment.
The main limitation of using this compound in laboratory experiments is its cost. This compound is not a commercially available compound, and so it must be synthesized in the laboratory, which can be time consuming and expensive.
Future Directions
Future research on 2-(3-bromophenyl)-1,1-difluoropropan-2-ol could focus on developing new synthetic methods for its preparation, as well as exploring its potential applications in medicinal chemistry and organic synthesis. In addition, further research could be conducted to investigate the mechanisms of action of this compound in various reactions, as well as its biochemical and physiological effects. Finally, further research could be conducted to investigate the potential applications of this compound in the detection and quantification of small molecules in biological systems.
Synthesis Methods
2-(3-bromophenyl)-1,1-difluoropropan-2-ol can be synthesized using a variety of methods, including the Friedel-Crafts alkylation reaction, the Vilsmeier reaction, and the Williamson ether synthesis. The Friedel-Crafts alkylation reaction involves the reaction of an aromatic compound with an alkyl halide in the presence of a Lewis acid catalyst. The Vilsmeier reaction involves the reaction of an aromatic compound with formaldehyde and a strong base to form an intermediate aldehyde, which is then reacted with an alkyl halide to form the desired product. The Williamson ether synthesis involves the reaction of an alcohol with an alkyl halide in the presence of a strong base to form an ether.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-bromophenyl)-1,1-difluoropropan-2-ol involves the reaction of 3-bromophenylmagnesium bromide with 1,1-difluoro-2-propene oxide, followed by acidic workup to yield the desired product.", "Starting Materials": [ "3-bromobenzene", "magnesium", "diethyl ether", "1,1-difluoro-2-propene oxide", "sulfuric acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Preparation of 3-bromophenylmagnesium bromide by reacting 3-bromobenzene with magnesium in diethyl ether", "Step 2: Addition of 1,1-difluoro-2-propene oxide to the reaction mixture of step 1, followed by stirring at room temperature for several hours", "Step 3: Acidic workup of the reaction mixture using sulfuric acid to yield the intermediate", "Step 4: Neutralization of the intermediate with sodium hydroxide", "Step 5: Isolation of the desired product by extraction with water and drying" ] } | |
CAS RN |
1537452-62-2 |
Molecular Formula |
C9H9BrF2O |
Molecular Weight |
251.1 |
Purity |
95 |
Origin of Product |
United States |
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